6-(4-Methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 6-(4-methoxy-1-methyl-6-oxopyridine-3-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C17H16N4O4/c1-20-9-12(14(25-2)6-15(20)22)17(24)21-4-3-13-11(8-21)5-10(7-18)16(23)19-13/h5-6,9H,3-4,8H2,1-2H3,(H,19,23)
• InChI Key: FGZWVYOKGJMDKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

The compound belongs to a class of organic compounds that are often explored for their potential biological activities and chemical properties. Research in this area focuses on synthesizing novel compounds and analyzing their structures, physical and chemical properties, and potential applications in various fields.

Synthesis Analysis

Synthesis of compounds within this category typically involves complex reactions, including condensation, cyclization, and substitution reactions. The synthesis process is designed to introduce specific functional groups that influence the compound's reactivity and properties. For example, the synthesis of similar naphthyridine derivatives involves multi-step reactions that start from simple precursors, gradually building up the complex structure (Moustafa & Girgis, 2007).

Molecular Structure Analysis

X-ray crystallography is a primary tool for determining the molecular structure of synthesized compounds. It provides detailed information about the arrangement of atoms within the molecule, including bond lengths and angles, which are crucial for understanding the compound's chemical behavior. The molecular structure analysis of related compounds reveals configurations and shapes that could influence their chemical reactivity and interactions with biological targets (Jukić et al., 2010).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their functional groups. For instance, the presence of carbonitrile groups can participate in nucleophilic addition reactions, while methoxy groups may affect the molecule's electron distribution and reactivity. Spectroscopic methods, including IR, NMR, and UV-Vis, are used to study these properties and the outcomes of chemical reactions (Roushdy et al., 2019).

Scientific Research Applications

Synthesis and Structural Analysis

Research on pyridine and naphthyridine derivatives has primarily focused on their synthesis and structural characterization. One study describes the synthesis and spectroscopic analysis of pyridine derivatives, exploring their structural features through IR, electronic spectroscopy, and X-ray diffraction methods. These compounds exhibit varied optical properties, including fluorescence, influenced by their substituents and solvent interactions (Cetina et al., 2010). Similarly, the synthesis of fused pyridine derivatives has been reported, highlighting the versatility of these chemical frameworks in generating a range of compounds with potential for varied applications (Al-Issa, 2012).

Chemical Properties and Applications

The chemical properties of these derivatives, such as density, sound speed, and viscosity in solvents like dimethyl sulfoxide, have been studied to understand their interactions and behavior in different environments. This research can provide foundational knowledge for developing new materials with specific physical properties (Baluja & Talaviya, 2016). Additionally, the study of pyrazolo[3,4-b]pyridines as corrosion inhibitors for mild steel in acidic environments showcases the potential industrial applications of these compounds, linking their chemical behavior to practical uses in material protection and maintenance (Dandia et al., 2013).

Novel Compounds and Device Applications

The synthesis of novel compounds like "5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine" (HMBPP) and their characterization through spectral analysis, DFT studies, and evaluation of their nonlinear optical (NLO) properties, highlights the ongoing interest in developing new materials with specific electronic and optical properties. Such research underlines the potential for these compounds in optoelectronic device applications, offering insights into the design of materials with tailored properties for specific technological uses (Halim & Ibrahim, 2022).